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Compound of Interest

Compound Name: Amphyl

Cat. No.: B1170723 Get Quote

In the realm of disinfection, both phenolic compounds and alcohols are mainstays in research

and clinical settings for maintaining aseptic environments. This guide provides a detailed

comparison of the efficacy of Amphyl, a phenolic disinfectant, and 70% ethanol, focusing on

their performance against a range of microorganisms, their mechanisms of action, and

standardized testing protocols.

Executive Summary
Amphyl, a broad-spectrum disinfectant, leverages the antimicrobial properties of its active

ingredients, o-phenylphenol and o-benzyl-p-chlorophenol. Its efficacy stems from the disruption

of microbial cell walls, precipitation of proteins, and inactivation of essential enzymes. In

contrast, 70% ethanol, a widely used antiseptic and disinfectant, primarily functions by

denaturing proteins, a process that is critically dependent on the presence of water.[1] While

both disinfectants exhibit broad antimicrobial activity, their effectiveness against specific

microorganisms and in the presence of organic matter can vary.

Data Presentation: A Quantitative Comparison
The following table summarizes the available data on the disinfectant properties of Amphyl
and 70% ethanol. It is important to note that direct, side-by-side comparative studies with

identical methodologies are limited. The data presented is a synthesis of information from

various sources and should be interpreted with this in mind.
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Characteristic
Amphyl (Phenolic
Compound)

70% Ethanol

Active Ingredients
o-Phenylphenol, o-Benzyl-p-

chlorophenol
Ethanol (70% v/v)

Mechanism of Action

Disrupts cell wall and

membrane, precipitates

proteins, inactivates enzymes

Denatures proteins[1]

Bactericidal Activity

Generally high against both

Gram-positive and Gram-

negative bacteria.

Rapidly bactericidal against

vegetative forms of bacteria.[2]

Virucidal Activity
Effective against enveloped

viruses.

Potent against lipophilic

(enveloped) viruses and many

hydrophilic (non-enveloped)

viruses.[2]

Fungicidal Activity Generally effective.
Effective against many fungi.

[3]

Sporicidal Activity Not sporicidal. Not sporicidal.[2]

Contact Time

Varies by microorganism and

concentration, typically

requires several minutes.

Rapid action, often within

seconds to minutes for

vegetative bacteria.[2]

Effect of Organic Load

Retains more activity in the

presence of organic matter

compared to some other

disinfectants.

Efficacy can be reduced in the

presence of organic matter.

Mechanisms of Action
The antimicrobial activity of a disinfectant is dictated by its chemical structure and its interaction

with microbial cells. Amphyl and 70% ethanol employ distinct mechanisms to achieve

disinfection.

Amphyl: A Multi-Pronged Attack
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The phenolic compounds in Amphyl, o-phenylphenol and o-benzyl-p-chlorophenol, exert their

antimicrobial effects through a multi-targeted approach. At high concentrations, they act as a

protoplasmic poison, penetrating the cell wall and causing the precipitation of cellular proteins.

At lower concentrations, they cause leakage of essential metabolites by damaging the cell

membrane and inactivate key enzyme systems.

Amphyl
(Phenolic Compounds)

Bacterial Cell Wall

Disruption

Cell MembraneIncreased Permeability

Cellular Proteins

Precipitation

Essential Enzymes

Inactivation Cell Death

Leakage of
Cellular Contents

70% Ethanol

Bacterial Cell Wall
Penetration

Cellular ProteinsDenaturation Cell Death
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Preparation

Inoculation

Disinfectant Exposure

Neutralization & Recovery

Quantification

Prepare standardized
microbial cultures

Inoculate carrier disks
with test organisms

Sterilize and prepare
carrier disks

Prepare disinfectant
solutions

Expose carriers to
Amphyl and 70% Ethanol
for specified contact times

Dry inoculated carriers
in a biosafety cabinet

Transfer carriers to
neutralizing broth

Elute surviving
microorganisms

Perform serial dilutions
and plate on appropriate media

Incubate plates

Count colonies/plaques
and calculate log reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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